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Compound of Interest

Compound Name: Poricoic acid B

Cat. No.: B10825330

An In-depth Technical Guide to the Research Applications of Poricoic Acid B (CAS: 137551-
39-4)

Introduction

Poricoic acid B is a lanostane-type triterpenoid isolated from the medicinal fungus Poria cocos
(also known as Wolfiporia cocos), a widely used ingredient in traditional Asian medicine.[1][2][3]
As a bioactive compound, Poricoic acid B has garnered significant interest within the scientific
community for its diverse pharmacological activities. This technical guide provides a
comprehensive overview of the current research applications of Poricoic acid B, focusing on
its anti-inflammatory, anti-tumor, and metabolic regulatory properties. It is intended for
researchers, scientists, and drug development professionals seeking detailed information on its
mechanism of action, experimental data, and relevant protocols.

Chemical and Physical Properties:

Molecular Formula: C30H4405[1]

Molecular Weight: 484.67 g/mol [4]

Appearance: White to light yellow solid or white crystalline powder.[2][4]

Solubility: Soluble in DMSO, methanol, and ethanol.[2][4]
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Anti-inflammatory Applications

Poricoic acid B has demonstrated significant anti-inflammatory activity in both in vitro and in
vivo models. Its primary mechanism involves the suppression of pro-inflammatory mediators.

In Vitro Anti-inflammatory Activity

Research has shown that Poricoic acid B effectively inhibits the inflammatory response in
lipopolysaccharide (LPS)-stimulated murine macrophage cells (RAW 264.7).[5] It exhibits a
stronger inhibitory effect on nitric oxide (NO) production compared to the related compound,
Poricoic acid A.[5] The anti-inflammatory action is dose-dependent, with a significant reduction
in the secretion of key pro-inflammatory cytokines.[5]

Table 1: In Vitro Anti-inflammatory Effects of Poricoic Acid B

Parameter Concentrati Observed

Cell Line Stimulus Reference
Measured on Range Effect
Dose-
NO 10 - 40
RAW 264.7 LPS . dependent [5]
Production pg/mL .
inhibition
Dose-
TNF-a
RAW 264.7 LPS ) 10 - 40 pg/mL  dependent [5]
Secretion
decrease
Dose-
IL-1B8
RAW 264.7 LPS ) 10 - 40 pg/mL  dependent [5]
Secretion
decrease

| RAW 264.7 | LPS | IL-6 Secretion | 10 - 40 pg/mL | Dose-dependent decrease |[9] |

In Vivo Anti-inflammatory Activity

In vivo studies have corroborated the anti-inflammatory potential of Poricoic acid B. It shows
inhibitory activity against TPA (12-O-tetradecanoylphorbol-13-acetate)-induced ear
inflammatory edema, a standard model for topical anti-inflammatory effects.[6]
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Signaling Pathway

The anti-inflammatory mechanism of Poricoic acid B involves the downregulation of the
inflammatory cascade triggered by stimuli like LPS. In macrophages, LPS binding to its
receptor (TLR4) activates downstream signaling pathways, leading to the activation of
transcription factors such as NF-kB. This results in the expression of pro-inflammatory genes,
including inducible nitric oxide synthase (INOS) and cytokines like TNF-qa, IL-1[3, and IL-6.
Poricoic acid B intervenes by inhibiting the production of these key inflammatory mediators.
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Fig. 1: Anti-inflammatory mechanism of Poricoic Acid B. (Max Width: 760px)
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Anti-cancer and Anti-Tumor Promoting Applications

Poricoic acid B possesses anti-tumor activity and has been investigated for its potential in
oncology research.[2][7]

Cytotoxic Activity

The cytotoxic effects of Poricoic acid B have been evaluated against various cancer cell lines.
In one study, its cytotoxicity against human leukemia (HL-60) cells was assessed via an MTT
assay, though it showed limited potency.[2]

Table 2: Cytotoxicity of Poricoic Acid B

Cell Line Assay Timepoint IC50 Value Reference

| HL-60 | MTT | 48 hrs | > 100 uM |[2] |

Inhibition of Tumor Promotion

A significant application of Poricoic acid B is in the study of tumor promotion. It has shown
potent inhibitory effects on the activation of the Epstein-Barr virus early antigen (EBV-EA).[6][8]
The induction of EBV-EA by tumor promoters like TPA is a widely used in vitro assay to screen
for anti-tumor-promoting agents. The ability of Poricoic acid B to inhibit this activation
suggests it may interfere with the processes that lead to tumor development.[6][8]

Applications in Metabolic Disease Research

Emerging research indicates that Poricoic acid B plays a role in regulating lipid metabolism,
suggesting its potential as a tool for studying metabolic disorders.

Regulation of Lipid Homeostasis

In studies related to metabolic dysfunction-associated fatty liver disease (MAFLD), Poricoic
acid B has been identified as a key active compound.[9] Systemic pharmacology and
molecular docking studies suggest that it can ameliorate lipid homeostasis by activating the
nuclear receptor PPARa (Peroxisome Proliferator-Activated Receptor Alpha).[9] Activation of
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PPARa influences the expression of genes involved in lipid metabolism, leading to a reduction
in lipid droplet deposition in hepatocytes.[9]

Experimental Workflow

1. Culture & Seed
RAW 264.7 Cells

Poricoic Acid B

Activates
2. Pre-treat with
- Poricoic Acid B
PPARa Activation
Regulates

3. Stimulate with LPS

SREBPs Expression

Regulates

Lipogenic Gene Expression 4. Incubate for 24h

(e.g., FASN, HMGCR)

Leads to decrease in

5. Analysis

Measure NO Production Measure Cytokines
(Griess Assay) (ELISA)

Amelioration of
Lipid Homeostasis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.1007274/full
https://www.benchchem.com/product/b10825330?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10825330?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5471852
https://www.medchemexpress.com/poricoic-acid-b.html
https://d-nb.info/1171451229/34
https://www.chembk.com/en/chem/poricoic%20acid%20B
https://pmc.ncbi.nlm.nih.gov/articles/PMC8700795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8700795/
https://www.targetmol.com/compound/poricoic%20acid%20b
https://www.medchemexpress.com/poricoic-acid-b.html?locale=ko-KR
https://www.researchgate.net/publication/11394353_Inhibition_of_Tumor-Promoting_Effects_by_Poricoic_Acids_G_and_H_and_Other_Lanostane-Type_Triterpenes_and_Cytotoxic_Activity_of_Poricoic_Acids_A_and_G_from_Poria_cocos
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.1007274/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.1007274/full
https://www.benchchem.com/product/b10825330#poricoic-acid-b-cas-number-137551-39-4-research-applications
https://www.benchchem.com/product/b10825330#poricoic-acid-b-cas-number-137551-39-4-research-applications
https://www.benchchem.com/product/b10825330#poricoic-acid-b-cas-number-137551-39-4-research-applications
https://www.benchchem.com/product/b10825330#poricoic-acid-b-cas-number-137551-39-4-research-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b10825330?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

